Ammonium oleyl sulphate

• CAS RN: 17209-70-0
• Molecular Formula: C18H39NO4S
• Molecular Weight: 365.6 g/mol
• IUPAC Name: azanium;[(Z)-octadec-9-enyl] sulfate
• InChI: InChI=1S/C18H36O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;/h9-10H,2-8,11-18H2,1H3,(H,19,20,21);1H3/b10-9-
• InChI Key: FFZMMILMNFFUCX-KVVVOXFISA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCOS(=O)(=O)[O-].[NH4+]
• SMILES: CCCCCCCCC=CCCCCCCCCOS(=O)(=O)[O-].[NH4+]
• Pictograms: Corrosive; Irritant

Description

Ammonium oleyl sulphate is a surfactant that is commonly used in various industries such as cosmetics, pharmaceuticals, and detergents. It is an anionic surfactant that is derived from oleyl alcohol and sulfuric acid. The compound is known for its ability to reduce the surface tension of liquids, making it an important ingredient in many products.

Mechanism Of Action

The mechanism of action of ammonium oleyl sulphate is based on its ability to reduce the surface tension of liquids. The compound interacts with the lipid bilayer of cell membranes, disrupting their structure and function. This leads to increased permeability and uptake of drugs and other molecules.

Biochemical And Physiological Effects

Ammonium oleyl sulphate has been shown to have various biochemical and physiological effects. It has been reported to cause irritation and inflammation of the skin and eyes. The compound can also cause respiratory problems when inhaled. However, these effects are dose-dependent and can be minimized by using the compound in appropriate concentrations.

Advantages And Limitations For Lab Experiments

Ammonium oleyl sulphate is a versatile surfactant that has many advantages for use in lab experiments. It is readily available, easy to handle, and can be used in a wide range of applications. However, the compound has some limitations, such as its potential toxicity and the need for careful handling to prevent contamination.

Future Directions

There are many potential future directions for research on ammonium oleyl sulphate. One area of interest is the development of new drug delivery systems using the compound. Another area of research is the use of the compound in the preparation of novel materials, such as functionalized nanoparticles and nanocomposites. Finally, there is a need for further studies on the toxicity and environmental impact of the compound, as well as its potential use in agricultural applications.
Conclusion:
In conclusion, ammonium oleyl sulphate is a versatile surfactant that has many applications in scientific research. It is widely used in the preparation of nanoparticles, emulsions, and liposomes, and has been shown to enhance the solubility and bioavailability of drugs. Further research is needed to explore the potential of the compound in new applications and to address its potential toxicity and environmental impact.

Synthesis Methods

The synthesis of ammonium oleyl sulphate involves the reaction between oleyl alcohol and sulfuric acid. The reaction is carried out under controlled conditions to produce the desired product. The purity and quality of the product depend on the reaction conditions, such as temperature, pressure, and concentration.

Scientific Research Applications

Ammonium oleyl sulphate has been extensively studied for its various applications in the scientific research field. It is widely used as a surfactant in the preparation of nanoparticles, emulsions, and microemulsions. The compound has been shown to enhance the solubility and bioavailability of poorly soluble drugs. It is also used in the preparation of liposomes, which are used in drug delivery systems.